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Compound of Interest

Compound Name: 1-Indanol

Cat. No.: B7721596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and spectral properties

of 1-Indanol. The information is presented in a structured format to facilitate easy reference

and comparison, supplemented by detailed experimental protocols for the determination of

these properties.

Core Physical Properties
1-Indanol (CAS No: 6351-10-6), also known as 2,3-dihydro-1H-inden-1-ol, is a white to slightly

yellow crystalline solid.[1] It is a key intermediate in the synthesis of various pharmaceutical

compounds.[2][3] Its physical characteristics are crucial for its application in synthetic chemistry

and drug development.

Tabulated Physical Data
The following table summarizes the key physical properties of 1-Indanol.
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Property Value Source(s)

Molecular Formula C₉H₁₀O [1]

Molecular Weight 134.18 g/mol [1]

Melting Point 50-54 °C [1][4]

Boiling Point 128 °C at 12 mmHg [4]

Density 1.161 g/cm³ [1][5]

Appearance
White to slightly yellow

crystalline solid
[1]

LogP 1.66620 [5]

pKa 14.23 ± 0.20 (Predicted) [6]

Solubility Profile
1-Indanol exhibits solubility in a range of solvents, a critical consideration for its use in various

reaction conditions.

Solvent Solubility Source(s)

Water 10 g/L at 20°C [6][7]

Ethanol Soluble [6]

Methanol Soluble [6]

Chloroform Sparingly Soluble [6]

Benzene Soluble [6]

Spectral Data
Spectroscopic data is essential for the identification and characterization of 1-Indanol.

Tabulated Spectral Information
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Technique Key Peaks / Information Source(s)

¹H NMR (400 MHz, CDCl₃)

Spectral data available,

specific peak assignments can

be found in referenced

databases.

[5][8]

¹³C NMR (in CDCl₃)

Spectral data available,

specific peak assignments can

be found in referenced

databases.

[5][8]

Infrared (IR)
KBr disc, liquid film, and nujol

mull spectra are available.
[5][9][10]

Mass Spectrometry (MS)
Electron Ionization (EI) mass

spectrum available.
[5]

Raman
4880 Å, 200 M, powder

spectrum available.
[5]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of a solid organic compound like 1-Indanol.

Determination of Melting Point
The melting point is a crucial indicator of purity. For a pure crystalline solid, the melting range is

typically narrow (0.5-1.0°C). Impurities tend to depress and broaden the melting range.

Principle: A small amount of the solid sample is heated slowly, and the temperature range over

which the substance melts is observed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)
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Thermometer

Spatula

Mortar and pestle (optional, for powdering the sample)

Procedure:

Ensure the 1-Indanol sample is dry and finely powdered. If necessary, gently crush the

crystals using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by

tapping the sealed end of the tube on a hard surface.[5]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature about 10-15°C below the expected melting point.

Then, decrease the heating rate to approximately 1-2°C per minute to ensure accurate

determination.[6]

Record the temperature at which the first liquid appears (the beginning of melting).

Record the temperature at which the last solid crystal disappears (the end of melting). This

range is the melting point of the sample.[5]

Determination of Boiling Point at Reduced Pressure
For substances that may decompose at their atmospheric boiling point, determination at

reduced pressure is necessary.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding pressure. By reducing the pressure, the boiling point is lowered.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)
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Thermometer

Thiele tube or other heating bath

Vacuum source and manometer

Rubber tubing

Procedure:

Place a few drops of liquid 1-Indanol (melted if necessary) into a small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to a thermometer.

Place the assembly in a heating bath (e.g., Thiele tube) and connect the apparatus to a

vacuum source.[11]

Reduce the pressure to the desired value and record it from the manometer.

Begin heating the bath gently. A stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a steady stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point

at that reduced pressure.[11]

Determination of Density
The density of a solid can be determined by measuring the volume of a liquid it displaces.

Principle: Based on Archimedes' principle, the volume of a solid can be determined by the

volume of a fluid it displaces when submerged.

Apparatus:
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Analytical balance

Graduated cylinder or pycnometer

A liquid in which 1-Indanol is insoluble (and denser), or a liquid of known density in which it

is soluble if using a pycnometer.

Procedure (by displacement):

Weigh a sample of 1-Indanol using an analytical balance.

Partially fill a graduated cylinder with a liquid in which 1-Indanol is insoluble and record the

initial volume (V₁).

Carefully place the weighed 1-Indanol sample into the graduated cylinder, ensuring it is fully

submerged and there are no air bubbles.

Record the final volume (V₂). The volume of the solid is V₂ - V₁.

Calculate the density using the formula: Density = Mass / (V₂ - V₁).[12]

Determination of Solubility
Principle: A specified amount of solute is added to a specified amount of solvent, and the extent

of dissolution is observed.

Apparatus:

Test tubes

Spatula or weighing paper

Graduated pipettes or cylinders

Vortex mixer or shaker

Procedure (Qualitative):

Place approximately 25 mg of 1-Indanol into a small test tube.[13]
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Add 0.75 mL of the desired solvent (e.g., water, ethanol) in small portions.[13]

After each addition, shake the test tube vigorously for about 30 seconds.[14]

Observe if the solid dissolves completely. If it does, the substance is considered soluble in

that solvent under these conditions. If a significant portion remains undissolved, it is

considered insoluble or sparingly soluble.

Synthetic Pathway Visualization
1-Indanol is commonly synthesized via the reduction of 1-indanone. This workflow is a

fundamental transformation in organic synthesis and is relevant to researchers working with

this class of compounds.

Starting Material

Reaction Conditions Process Product
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Caption: A simplified workflow for the synthesis of 1-Indanol from 1-Indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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